BENGHE Foundational & Exploratory

Check Availability & Pricing

solubility of C-82 in organic solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C-82

Cat. No.: B3027884

An In-depth Technical Guide on the Solubility of C82 Fullerene in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the C82 fullerene in
various organic solvents. Due to the limited availability of direct quantitative data for C82, this
guide also includes comparative data for C60 fullerene, which exhibits similar solubility
characteristics. Furthermore, detailed experimental protocols are provided to enable
researchers to determine the solubility of C82 in their specific solvent systems.

Quantitative Solubility Data

The solubility of fullerenes is a critical parameter for their purification, processing, and
application in various fields, including drug development. While extensive research has been
conducted on the solubility of C60, specific quantitative data for C82 is less abundant in the
literature. Fullerenes are known to be sparingly soluble in most solvents and are practically
insoluble in polar solvents like water and methanol. Their solubility is highest in aromatic
solvents and carbon disulfide.[1][2][3][4]

The following table summarizes the available quantitative solubility data for C82 and provides a
more extensive list for C60 for comparative purposes. The solubility of C82 is generally
expected to be in a similar range to that of C60 in these solvents.

Table 1: Solubility of C82 and C60 Fullerenes in Various Organic Solvents at Room
Temperature
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Solvent C82 Solubility (mg/mL) C60 Solubility (mg/mL)
Carbon Disulfide (CS2) ~1.0 (estimated for Y@C82) 7.9[5]1[6]

Toluene Soluble (qualitative)[7][8][9] 2.8[5][10][11]
o-Dichlorobenzene Soluble (qualitative) 27[11][12]

Benzene Soluble (qualitative) 1.7[10][12]

Xylene (isomeric mixture) Data not available Soluble (qualitative)[13]
Chlorobenzene Data not available Soluble (qualitative)[3]

Note: The solubility of Y@C82 in an aqueous dispersion prepared by solvent exchange from
toluene was found to have a maximum concentration of 2.8 mg/L (or 0.0028 mg/mL), which can
be considered an indicator of its lower-end solubility in toluene.[10] The qualitative data for C82
indicates that it is soluble in these solvents, a necessary property for its extraction and
purification from fullerene soot.[7][9]

Experimental Protocol for Determining C82
Solubility

The determination of fullerene solubility is most commonly achieved using UV-Vis
spectroscopy. This method is based on the Beer-Lambert law, which relates the absorbance of
a solution to the concentration of the absorbing species.

Materials and Equipment
e (CB82 fullerene (high purity)

Organic solvents (spectroscopic grade)

Analytical balance

Vials with screw caps

Vortex mixer or sonicator
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Centrifuge

UV-Vis spectrophotometer

Quartz cuvettes

Syringe filters (e.g., 0.2 um PTFE)

Volumetric flasks and pipettes

Procedure

Step 1: Preparation of Saturated Solutions

e Add an excess amount of C82 fullerene to a vial containing a known volume of the desired
organic solvent. The exact amount of excess C82 is not critical, but enough should be added
to ensure that undissolved solid remains after equilibration.

o Seal the vials tightly to prevent solvent evaporation.

o Agitate the mixture vigorously using a vortex mixer or sonicator for an extended period (e.g.,
24-48 hours) at a constant temperature (e.g., 25 °C) to ensure that equilibrium is reached.[5]

 After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

o Centrifuge the vials at a high speed to further separate the undissolved C82 from the
saturated solution.

Step 2: Sample Preparation for UV-Vis Analysis

o Carefully extract the supernatant (the saturated solution) using a pipette, being cautious not
to disturb the sediment.

« Filter the extracted supernatant through a syringe filter (e.g., 0.2 um PTFE) to remove any
remaining suspended particles.

o Depending on the expected solubility, the saturated solution may need to be diluted with the
same solvent to bring the absorbance within the linear range of the spectrophotometer
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(typically 0.1 - 1.0). Prepare a series of dilutions if necessary.
Step 3: UV-Vis Spectrophotometric Measurement

» Record the UV-Vis absorption spectrum of the diluted (or undiluted) saturated solution over a
relevant wavelength range (e.g., 300-800 nm).

« ldentify a characteristic absorption peak for C82 in the chosen solvent. For instance, a C82
isomer in o-dichlorobenzene shows major absorption bands at 1180, 880, 743, and 583 nm.

o Measure the absorbance at the chosen characteristic wavelength.
Step 4: Calculation of Solubility

The concentration of C82 in the saturated solution can be calculated using the Beer-Lambert
law:

A=¢ebc

Where:

Ais the measured absorbance

€ (epsilon) is the molar extinction coefficient (in L mol=* cm~1) of C82 at the specific
wavelength in the given solvent.

b is the path length of the cuvette (typically 1 cm).

c is the concentration of C82 (in mol L1%).

If the molar extinction coefficient is known, the concentration can be directly calculated. If it is
not known, a calibration curve must be prepared using standard solutions of C82 of known
concentrations.

Step 5: Preparation of a Calibration Curve (if needed)

e Prepare a series of standard solutions of C82 in the same solvent with known
concentrations.
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» Measure the absorbance of each standard solution at the same characteristic wavelength.
e Plot a graph of absorbance versus concentration.

o Determine the equation of the line of best fit (y = mx + ¢, where y is absorbance and x is

concentration).

» Use this equation to calculate the concentration of the saturated C82 solution from its

measured absorbance.
Finally, convert the concentration from mol/L to mg/mL to obtain the solubility.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of C82
fullerene in an organic solvent.
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Preparation of Saturated Solution

Add excess C82 to solvent

l

Equilibrate (agitate/sonicate)

;

Separate solid (centrifuge)

Transfer supernatant

Analysis

Filter supernatant

l

Dilute if necessary

;

Measure UV-Vis Absorbance

Calcullation

Use Beer-Lambert Law

;

Determine Concentration

;

Calculate Solubility (mg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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